Cas no 1094703-32-8 (2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid)

• Product Name: 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid
• CAS No: 1094703-32-8
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 4571463
• PubChem ID: 43169813
• Update Time: 2025-05-25

2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid

• Inchi： 1S/C11H11N3O2S/c12-11-7-3-1-2-4-8(7)13-9(14-11)5-17-6-10(15)16/h1-4H,5-6H2,(H,15,16)(H2,12,13,14)
• InChI Key： OPSWYGKIHTYDSZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1=NC(N)=C2C(=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid

Recent Advances in the Study of 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid (CAS: 1094703-32-8)

The compound 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid (CAS: 1094703-32-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its unique chemical properties and biological activities, making it a promising candidate for further research and development.

One of the most notable findings in recent literature is the compound's ability to modulate specific kinase pathways, which are critical in various disease states, including cancer and inflammatory disorders. Researchers have demonstrated that 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid can serve as a scaffold for designing potent and selective kinase inhibitors. Its structural features, such as the quinazoline core and the sulfanylacetic acid moiety, contribute to its high binding affinity and specificity toward target proteins.

In addition to its kinase inhibitory properties, recent studies have explored the antimicrobial potential of this compound. Preliminary results indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings suggest that 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid could be a valuable lead compound for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Another area of interest is the compound's role in drug delivery systems. Recent research has investigated its use as a linker or conjugate in targeted drug delivery, leveraging its chemical stability and biocompatibility. For instance, it has been employed in the design of prodrugs that release active therapeutic agents in response to specific physiological conditions, such as pH changes or enzymatic activity. This approach holds promise for improving the efficacy and safety of existing treatments.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid. Current research efforts are focused on structural modifications to enhance its bioavailability, reduce toxicity, and improve target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{[(4-aminoquinazolin-2-yl)methyl]sulfanyl}acetic acid (CAS: 1094703-32-8) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse biological activities and potential applications in drug development underscore the importance of continued research. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its utility in combination therapies and personalized medicine approaches.